Cas no 1251633-68-7 (N-(3-fluoro-4-methylphenyl)-7-methyl-3-(3-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine)

• Product Name: N-(3-fluoro-4-methylphenyl)-7-methyl-3-(3-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine
• CAS No: 1251633-68-7
• MF: C₂₃H₂₅FN₄O
• MW: 392.469208478928
• CID: 5396906
• Update Time: 2025-10-29

N-(3-fluoro-4-methylphenyl)-7-methyl-3-(3-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• [4-(3-fluoro-4-methylanilino)-7-methyl-1,8-naphthyridin-3-yl]-(3-methylpiperidin-1-yl)methanone
• N-(3-fluoro-4-methylphenyl)-7-methyl-3-(3-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine

• Inchi： 1S/C23H25FN4O/c1-14-5-4-10-28(13-14)23(29)19-12-25-22-18(9-7-16(3)26-22)21(19)27-17-8-6-15(2)20(24)11-17/h6-9,11-12,14H,4-5,10,13H2,1-3H3,(H,25,26,27)
• InChI Key： HGQYQRMYEPGFRN-UHFFFAOYSA-N
• SMILES： C(C1=C(NC2=CC=C(C)C(F)=C2)C2C(N=C1)=NC(C)=CC=2)(N1CCCC(C)C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on N-(3-fluoro-4-methylphenyl)-7-methyl-3-(3-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine

N-(3-Fluoro-4-Methylphenyl)-7-Methyl-3-(3-Methylpiperidine-1-Carbonyl)-1,8-Naphthyridin-4-Amine: A Comprehensive Overview

The compound with CAS No. 1251633-68-7, known as N-(3-fluoro-4-methylphenyl)-7-methyl-3-(3-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a naphthyridine ring system, a piperidine moiety, and several substituents that contribute to its unique chemical properties.

Recent studies have highlighted the importance of naphthyridine derivatives in drug discovery and materials science. The naphthyridine core of this compound is known for its aromatic stability and ability to participate in various chemical reactions, making it a valuable scaffold for the development of bioactive molecules. The presence of the piperidine group further enhances the compound's versatility, as piperidine derivatives are widely used in pharmaceuticals due to their ability to form hydrogen bonds and interact with biological targets.

The substituents on the molecule, such as the fluorine atom and methyl groups, play a crucial role in modulating the compound's physical and chemical properties. Fluorine substitution is particularly significant in medicinal chemistry, as it can improve drug-like properties such as lipophilicity and metabolic stability. The methyl groups contribute to the molecule's steric bulk, which can influence its interactions with other molecules and its overall reactivity.

From a synthetic perspective, the preparation of this compound involves a series of intricate reactions that require precise control over reaction conditions. The synthesis typically begins with the formation of the naphthyridine ring system, followed by the introduction of substituents at specific positions. The coupling of the piperidine moiety is a critical step that ensures the molecule's functionality. Recent advancements in catalytic methods and green chemistry have made the synthesis of such complex molecules more efficient and environmentally friendly.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been investigated for its potential as an inhibitor of certain enzymes involved in disease pathways. Its ability to bind to specific protein targets makes it a candidate for drug development programs targeting conditions such as cancer or neurodegenerative diseases. Additionally, the compound's electronic properties make it a potential candidate for use in organic electronics, where materials with tailored electronic characteristics are highly sought after.

Recent research has also explored the photophysical properties of this compound. Studies have demonstrated that the naphthyridine system exhibits strong fluorescence under certain conditions, which could be exploited for applications in sensing or imaging technologies. Furthermore, computational studies have provided insights into the molecule's electronic structure and reactivity, paving the way for its use in catalysis or energy-related applications.

In conclusion, N-(3-fluoro-4-methylphenyl)-7-methyl-3-(3-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine is a multifaceted compound with a rich structural complexity and diverse potential applications. Its unique combination of functional groups and structural features positions it as an important molecule in contemporary chemical research. As ongoing studies continue to uncover new aspects of its properties and utility, this compound is likely to play an increasingly significant role in both academic and industrial settings.